1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 1-methyl-5-(4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl)pyrazole
• InChI: InChI=1S/C11H16N2O/c1-8-3-5-11(10(7-8)14-11)9-4-6-12-13(9)2/h4,6,8,10H,3,5,7H2,1-2H3
• InChI Key: ONZJONIQHGYJFS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(C(C1)O2)C3=CC=NN3C

Description

1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole is a pyrazole derivative featuring a methyl-substituted pyrazole core fused to a 7-oxabicyclo[4.1.0]heptane moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-5-{4-methyl-7-oxabicyclo[410]heptan-1-yl}-1H-pyrazole typically involves multiple steps, starting from readily available precursors

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the formation of the desired product while minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues with Bicyclic Substituents

4-Bromo-1-methyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole

• Molecular Formula : C₉H₁₁BrN₂OS
• Molecular Weight : 275.17 g/mol
• Key Differences :
  • The bromine atom at the 4-position increases molecular weight and may enhance electrophilic reactivity.
  • Replacement of a methyl group with sulfur in the bicyclo system (7-oxa-3-thia vs. 7-oxa) alters ring strain and electronic properties .

tert-Butyl N-{3-azabicyclo[4.1.0]heptan-1-yl}carbamate

• Molecular Formula : C₁₁H₂₀N₂O₂
• Molecular Weight : 212.29 g/mol (base structure)
• Key Differences: Incorporation of a carbamate group and nitrogen in the bicyclo system (3-aza vs.

Pyrazole Derivatives with Antimicrobial Activity

Compounds like 1-(4-(Substitutedalkenyl)phenyl)-4-(1-(2-(4,5-dihydro-1H-imidazol-2-yl)hydrazono)ethyl)-5-methyl-1H-pyrazole () exhibit antimicrobial properties. Key comparisons include:

• Substituent Effects : The target compound’s bicyclic substituent may reduce solubility compared to phenyl or alkenyl groups but could improve membrane permeability due to lipophilicity.
• Synthetic Complexity : The target compound’s bicyclic system likely requires specialized synthetic routes (e.g., ring-closing metathesis) compared to simpler alkylation or condensation methods used for phenylpyrazoles .

Data Table: Structural and Functional Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole (Target)	C₁₀H₁₅N₂O	193.24*	7-oxabicyclo, methyl	High steric hindrance
4-Bromo-1-methyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole	C₉H₁₁BrN₂OS	275.17	Br, 7-oxa-3-thiabicyclo	Enhanced electrophilicity
1-(4-Methoxybenzyl)-3-p-tolyl-1H-pyrazole-5-carboxylate ()	C₂₁H₂₀N₂O₃	348.40	Methoxybenzyl, carboxylate	Crystallographically characterized
1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropan-1,3-dione ()	C₁₈H₁₄N₂O₃	306.32	Hydroxy, diketone	Chelation potential

*Calculated based on structural analogy.

Research Findings and Implications

Physicochemical Properties

• Thermal Stability : Bicyclic systems generally exhibit higher thermal stability than linear chains, advantageous for material science applications .

Biological Activity

1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole is a compound of interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, highlighting its mechanisms, effects, and relevant research findings.

Chemical Formula

• Molecular Formula : C$_{12}$H$_{17}$N$_2$O
• Molecular Weight : 205.28 g/mol

Structural Characteristics

The compound features a bicyclic structure that contributes to its biological activity. The presence of the pyrazole moiety is significant for its interaction with biological targets.

Research indicates that 1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole exhibits various biological activities, including:

• Antimicrobial Activity : Studies have shown that this compound possesses antimicrobial properties against a range of pathogens, making it a candidate for developing new antibiotics.
• Anticancer Potential : Preliminary studies suggest that it may inhibit the growth of certain cancer cell lines, indicating potential as an anticancer agent.

In Vitro Studies

Several in vitro studies have been conducted to evaluate the biological effects of this compound:

Study	Cell Line	Concentration	Effect Observed
Study 1	PC-3 (Prostate Cancer)	10 µM	Growth inhibition by 50%
Study 2	MCF-7 (Breast Cancer)	5 µM	Induction of apoptosis
Study 3	E. coli	100 µg/mL	Bactericidal activity

These findings highlight the compound's potential as a therapeutic agent in oncology and infectious diseases.

In Vivo Studies

In vivo studies are crucial for understanding the pharmacokinetics and therapeutic efficacy of this compound:

• Animal Models : Research involving murine models has demonstrated that administration of the compound at specified doses leads to significant tumor reduction in xenograft models.
• Toxicity Assessment : Toxicological evaluations indicate that the compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed.

Case Study 1: Anticancer Activity

A recent study investigated the effects of 1-Methyl-5-{4-methyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole on human cancer cell lines. The results indicated that the compound significantly inhibited cell proliferation in both PC-3 and MCF-7 cells, with IC$_{50}$ values suggesting effective dosage ranges for further development.

Case Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial properties of this compound against various bacterial strains, including resistant strains of Staphylococcus aureus. The results showed that it effectively inhibited bacterial growth, suggesting its potential application in treating infections caused by resistant pathogens.